Cas no 2639457-73-9 (tert-butyl 2-3-(2-aminoethoxy)phenylacetate)

• Product Name: tert-butyl 2-3-(2-aminoethoxy)phenylacetate
• CAS No: 2639457-73-9
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5665753
• PubChem ID: 165899871
• Update Time: 2025-06-07

tert-butyl 2-3-(2-aminoethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• 2639457-73-9
• EN300-27724120
• tert-butyl 2-[3-(2-aminoethoxy)phenyl]acetate
• tert-butyl 2-3-(2-aminoethoxy)phenylacetate

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(16)10-11-5-4-6-12(9-11)17-8-7-15/h4-6,9H,7-8,10,15H2,1-3H3
• InChI Key： XMICCQHQFCOWRN-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=C(C=1)OCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 2-3-(2-aminoethoxy)phenylacetate

Introduction to tert-butyl 2-3-(2-aminoethoxy)phenylacetate (CAS No. 2639457-73-9)

tert-butyl 2-3-(2-aminoethoxy)phenylacetate (CAS No. 2639457-73-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 2-3-(2-aminoethoxy)phenylacetate consists of a tert-butyl group attached to a phenylacetate moiety, which is further substituted with an aminoethoxy group. This combination of functional groups imparts distinct chemical and biological properties, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of compounds with similar structures in the context of drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the potential of aminoalkyl ethers as scaffolds for the design of new drugs targeting G protein-coupled receptors (GPCRs). The researchers found that compounds with an aminoethoxy group, such as tert-butyl 2-3-(2-aminoethoxy)phenylacetate, exhibited promising binding affinities and selectivities for specific GPCRs, suggesting their potential as lead compounds for drug development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters (2020), researchers investigated the biological activities of various phenylacetate derivatives. They reported that compounds with an aminoalkyl substitution, including tert-butyl 2-3-(2-aminoethoxy)phenylacetate, demonstrated significant anti-inflammatory and anti-proliferative effects in vitro. These findings underscore the potential therapeutic applications of this compound in treating inflammatory diseases and cancer.

The synthesis of tert-butyl 2-3-(2-aminoethoxy)phenylacetate has been well-documented in the literature. A common approach involves the reaction of tert-butanol with 3-(2-aminoethoxy)phenylacetic acid, typically under mild conditions to ensure high yields and purity. The use of green chemistry principles in the synthesis process has also been explored to minimize environmental impact and improve sustainability.

In terms of its physical properties, tert-butyl 2-3-(2-aminoethoxy)phenylacetate is a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and formulation strategies.

The safety profile of tert-butyl 2-3-(2-aminoethoxy)phenylacetate is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, tert-butyl 2-3-(2-aminoethoxy)phenylacetate (CAS No. 2639457-73-9) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure and favorable biological properties make it a compelling target for further research and development. As ongoing studies continue to unravel its full potential, this compound may well play a significant role in advancing medical treatments for various diseases.